Cas no 2227683-90-9 (rac-2-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentylacetic acid)

• Product Name: rac-2-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentylacetic acid
• CAS No: 2227683-90-9
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6485174
• PubChem ID: 165815545
• Update Time: 2025-10-30

rac-2-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentylacetic acid Chemical and Physical Properties

Names and Identifiers

• rac-2-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentylacetic acid
• rac-2-[(1R,3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]cyclopentyl]acetic acid
• EN300-1553942
• 2227683-90-9

• Inchi： 1S/C25H28N2O5/c28-23(27-17-10-9-16(13-17)14-24(29)30)11-12-26-25(31)32-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,16-17,22H,9-15H2,(H,26,31)(H,27,28)(H,29,30)/t16-,17+/m1/s1
• InChI Key： IQWKHIILQISGDS-SJORKVTESA-N
• SMILES： OC(C[C@@H]1CC[C@@H](C1)NC(CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on rac-2-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentylacetic acid

Comprehensive Overview of rac-2-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentylacetic acid (CAS No. 2227683-90-9)

The compound rac-2-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentylacetic acid (CAS No. 2227683-90-9) is a sophisticated chiral molecule with significant applications in pharmaceutical research and peptide synthesis. Its unique structure, featuring a cyclopentylacetic acid backbone and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of bioactive compounds. The Fmoc group is widely recognized for its role in solid-phase peptide synthesis (SPPS), a technique pivotal to modern drug discovery.

In recent years, the demand for chiral intermediates like rac-2-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentylacetic acid has surged due to advancements in targeted drug delivery and personalized medicine. Researchers are particularly interested in its potential to enhance the stability and bioavailability of peptide-based therapeutics, a hot topic in the context of mRNA vaccines and biologics. The compound's ability to facilitate precise molecular modifications aligns with the growing trend toward green chemistry and sustainable pharmaceutical manufacturing.

The synthesis and characterization of CAS No. 2227683-90-9 involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's high purity and stereochemical integrity, critical for its use in GMP-compliant production environments. Notably, the Fmoc-protected amino acid derivative is often employed in the synthesis of peptide drugs, which are gaining traction for treating conditions like diabetes, cancer, and autoimmune diseases.

From an industrial perspective, rac-2-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentylacetic acid is a subject of interest for contract research organizations (CROs) and pharmaceutical innovators. Its compatibility with automated peptide synthesizers and scalability makes it a cost-effective choice for large-scale production. Furthermore, the compound's role in proteomics and structural biology research underscores its versatility, addressing key questions in protein folding and enzyme-substrate interactions.

As the scientific community continues to explore CAS No. 2227683-90-9, its relevance in AI-driven drug design and computational chemistry cannot be overlooked. Machine learning models increasingly rely on high-quality chiral building blocks to predict molecular behavior, making this compound a cornerstone in next-generation therapeutics. With its balanced properties of reactivity and stability, rac-2-(1R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentylacetic acid exemplifies the intersection of innovation and practicality in modern chemistry.